Cas no 111060-53-8 (1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-)

• Product Name: 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-
• CAS No: 111060-53-8
• MF: C₂₀H₂₇NO
• MW: 297.434485673904
• CID: 129092
• PubChem ID: 10780364
• Update Time: 2025-11-01

1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-
• (2S)-2-(dibenzylamino)-4-methylpentan-1-ol
• (S)-(+)-2-(N,N-Dibenzylamino)-4-methylpentanol
• 111060-53-8
• (S)-2-(DIBENZYLAMINO)-4-METHYL-1-PENTANOL
• SCHEMBL8293930
• J-002515
• (S)-2-(Dibenzylamino)-4-methylpentan-1-ol
• (2S)-2-(dibenzylamino)-4-methyl-1-pentanol
• 307532-07-6
• (S)-(+)-2-(N,N-Dibenzylamino)-4-methylpentanol, 90%
• (S)-(+)-2-(N,N-DIBENZYLAMINO)-4-METHYLPENTANOL, 90per cent
• DTXSID10444850
• N,N-DIBENZYL-L-LEUCINOL

• Inchi： 1S/C20H27NO/c1-17(2)13-20(16-22)21(14-18-9-5-3-6-10-18)15-19-11-7-4-8-12-19/h3-12,17,20,22H,13-16H2,1-2H3/t20-/m0/s1
• InChI Key： FWNZCCUWXPYXDR-FQEVSTJZSA-N
• SMILES： OC[C@H](CC(C)C)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.209264485g/mol
• Monoisotopic Mass: 297.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Refractive Index: n20/D 1.543

1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-

Introduction to 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)- and Its Significance in Modern Chemical Research

1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-, is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 111060-53-8, represents a sophisticated molecular architecture that combines a pentyl backbone with functional groups designed to enhance its utility in various chemical applications. The presence of a secondary amine linked to two phenylmethyl groups and a methyl substituent at the 4-position of the pentanol chain imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The structural complexity of 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-, lies at the heart of its potential applications. The chiral center at the 2-position, specifically the (2S) configuration, ensures that the compound exhibits enantioselective behavior, which is crucial in pharmaceutical development where stereochemistry often dictates efficacy and safety. This enantiopure form has been explored in recent studies for its role in asymmetric catalysis and as a building block for chiral drugs.

In recent years, the demand for specialized organic compounds like 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-, has surged due to advancements in drug discovery technologies. The pharmaceutical industry increasingly relies on high-purity intermediates to streamline synthetic pathways and improve yield. This compound has been integrated into multi-step syntheses aimed at producing novel therapeutic agents with enhanced pharmacological profiles. For instance, researchers have leveraged its unique structure to develop derivatives with improved binding affinity to biological targets, thereby potentially leading to more effective treatments for various diseases.

The role of 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-, extends beyond pharmaceuticals into materials science and agrochemicals. Its bifunctional nature—combining both an alcohol and an amine group—makes it a versatile precursor for polymers and specialty chemicals. In agrochemical research, this compound has been investigated for its potential as a precursor to herbicides and fungicides, where its structural features contribute to targeted action against pests and pathogens.

Recent studies have also highlighted the compound's significance in medicinal chemistry. Researchers have demonstrated its utility as a scaffold for designing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic disorders. The bis(phenylmethyl)amino group provides a robust framework for interactions with biological macromolecules, while the pentanol moiety allows for solubility adjustments necessary for drug formulation. These attributes have positioned 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)-, as a promising candidate for further exploration in drug development pipelines.

The synthesis of 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)--, presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies, including asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity. These techniques not only highlight the compound's synthetic elegance but also underscore the progress in modern organic chemistry that enables such intricate transformations.

The chemical properties of 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)--, such as its boiling point, solubility profile, and reactivity under various conditions, have been thoroughly characterized through experimental techniques like NMR spectroscopy and mass spectrometry. These data are essential for optimizing its use in industrial processes and ensuring consistency across different batches. The compound's stability under standard storage conditions further enhances its practicality as an intermediate in large-scale syntheses.

The future prospects of 1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)--, are vast and multifaceted. As research continues to uncover new applications in pharmaceuticals and beyond, this compound is poised to play an increasingly pivotal role in chemical innovation. Collaborative efforts between academia and industry are likely to drive further development of derivatives with tailored properties for specific applications.

In conclusion,1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)--, identified by CAS number 111060-53-8, exemplifies the intersection of structural complexity and functional utility in modern chemical research. Its unique architecture makes it a valuable asset in drug discovery initiatives while also offering potential benefits across diverse chemical domains. As our understanding of molecular interactions deepens,1-Pentanol,2-[bis(phenylmethyl)amino]-4-methyl-, (2S)--, will undoubtedly continue to inspire innovative solutions to scientific challenges.